Cas no 111753-03-8 (1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone)

1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone structure
111753-03-8 structure
Product Name:1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone
CAS No:111753-03-8
MF:C18H16N2OS
MW:308.397442817688
CID:2607257
PubChem ID:13814734
Update Time:2025-04-21

1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone
    • 111753-03-8
    • 1-{2-[Methyl(phenyl)amino]-4-phenyl-1,3-thiazol-5-yl}ethan-1-one
    • DTXSID10550364
    • Inchi: 1S/C18H16N2OS/c1-13(21)17-16(14-9-5-3-6-10-14)19-18(22-17)20(2)15-11-7-4-8-12-15/h3-12H,1-2H3
    • InChI Key: IVYRKKVRBJDOGI-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=C(C2C=CC=CC=2)N=C1N(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 308.09833431Da
  • Monoisotopic Mass: 308.09833431Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 61.4Ų
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